Cas no 1337432-34-4 (2-(1-amino-2,2,2-trifluoroethyl)benzene-1,3,5-triol)

• Product Name: 2-(1-amino-2,2,2-trifluoroethyl)benzene-1,3,5-triol
• CAS No: 1337432-34-4
• MF: C₈H₈F₃NO₃
• MW: 223.14923286438
• CID: 5841350
• PubChem ID: 130060945
• Update Time: 2025-06-08

2-(1-amino-2,2,2-trifluoroethyl)benzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-2,2,2-trifluoroethyl)benzene-1,3,5-triol
• 1337432-34-4
• EN300-1928106

• Inchi： 1S/C8H8F3NO3/c9-8(10,11)7(12)6-4(14)1-3(13)2-5(6)15/h1-2,7,13-15H,12H2
• InChI Key： QAKHUBAPRUMAOQ-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=CC(=CC=1O)O)O)N)(F)F

Computed Properties

• Exact Mass: 223.04562760g/mol
• Monoisotopic Mass: 223.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.7Ų

Additional information on 2-(1-amino-2,2,2-trifluoroethyl)benzene-1,3,5-triol

Introduction to 2-(1-amino-2,2,2-trifluoroethyl)benzene-1,3,5-triol (CAS No. 1337432-34-4)

2-(1-amino-2,2,2-trifluoroethyl)benzene-1,3,5-triol, identified by the Chemical Abstracts Service Number (CAS No.) 1337432-34-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This triterpenoid-like structure features a benzene ring substituted with three hydroxyl groups at the 1, 3, and 5 positions, further modified with a 1-amino-2,2,2-trifluoroethyl side chain. The unique combination of fluorine atoms and an amino group introduces distinct electronic and steric properties, making it a versatile scaffold for drug discovery and material science applications.

The molecular architecture of CAS No. 1337432-34-4 positions it as a potential candidate for developing novel therapeutic agents due to its ability to interact with biological targets in multiple ways. The presence of both hydroxyl and amino functional groups allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties. This compound has been studied for its potential role in modulating enzyme activities and receptor interactions, which are critical in addressing various pathological conditions.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of fluorinated aromatic compounds in medicinal chemistry. The electron-withdrawing nature of fluorine atoms can enhance metabolic stability and binding affinity to biological targets. In particular, the 1-amino-2,2,2-trifluoroethyl moiety contributes to the compound's lipophilicity and solubility profile, facilitating its absorption and distribution within biological systems. These characteristics make CAS No. 1337432-34-4 an attractive intermediate for designing small-molecule drugs with improved pharmacokinetic profiles.

One of the most compelling aspects of CAS No. 1337432-34-4 is its potential application in the development of antiviral and anticancer agents. Studies have demonstrated that structurally similar compounds can interfere with viral replication by inhibiting key enzymes or protein-protein interactions. Additionally, the hydroxyl groups on the benzene ring provide opportunities for hydrogen bonding interactions with biological targets, which is crucial for achieving high selectivity in drug design. The incorporation of fluorine atoms further enhances these interactions by improving binding affinity and reducing susceptibility to enzymatic degradation.

The synthesis of CAS No. 1337432-34-4 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore its importance as a building block for more complex pharmaceuticals.

In vitro studies have revealed promising activities of derivatives derived from CAS No. 1337432-34-4 against various disease models. For instance, preliminary experiments suggest that certain analogs exhibit inhibitory effects on kinases involved in cancer progression. Furthermore, the compound's ability to cross the blood-brain barrier has been explored in neuropharmacological research, indicating its potential for treating neurological disorders such as Alzheimer's disease or Parkinson's disease. These findings underscore the compound's broad therapeutic relevance and justify further investigation into its pharmacological potential.

The role of fluorine-containing compounds in modern drug development cannot be overstated. The unique electronic properties of fluorine atoms allow for fine-tuning of physicochemical properties such as lipophilicity, solubility, and metabolic stability—parameters that are critical for drug efficacy and safety. The 1-amino-2,2,2-trifluoroethyl group in CAS No. 1337432-34-4 exemplifies how strategic incorporation of fluorine can enhance a molecule's interaction with biological targets while minimizing off-target effects.

Future research directions may focus on exploring novel derivatives of CAS No. 1337432-34-4 through structure-activity relationship (SAR) studies to optimize their pharmacological profiles. Additionally, green chemistry approaches could be employed to develop more sustainable synthetic routes for this compound and its analogs. Collaborative efforts between academic researchers and industry scientists will be essential to translate these findings into clinical applications that benefit patients worldwide.

The growing interest in fluorinated heterocycles as pharmacophores further emphasizes the importance of compounds like CAS No. 1337432-34-4 in drug discovery pipelines. By leveraging cutting-edge synthetic techniques and computational tools, scientists can rapidly identify promising candidates for further development. The benzene ring substituted with hydroxyl groups serves as an ideal platform for introducing diverse functional moieties while maintaining structural integrity—a key requirement for successful drug candidates.

In conclusion,CAS No. 1337432-34-4, specifically referred to as 2-(1-amino-2,2-difluoroethyl)benzene, represents a fascinating example of how structural complexity can be harnessed to develop innovative therapeutics. Its unique combination of functional groups positions it as a valuable scaffold for exploring new treatment modalities across multiple therapeutic areas—including oncology,antiviral,and neurology research fields—and underscores the ongoing importance of fluorinated organic compounds in advancing modern medicine.